Cas no 2171798-11-9 (3-(2-amino-3-methylbutan-2-yl)-1-methylpyrrolidin-3-ol)

• Product Name: 3-(2-amino-3-methylbutan-2-yl)-1-methylpyrrolidin-3-ol
• CAS No: 2171798-11-9
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 6223449
• PubChem ID: 165599493
• Update Time: 2025-05-17

3-(2-amino-3-methylbutan-2-yl)-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-3-methylbutan-2-yl)-1-methylpyrrolidin-3-ol
• EN300-1647579
• 2171798-11-9

• Inchi： 1S/C10H22N2O/c1-8(2)9(3,11)10(13)5-6-12(4)7-10/h8,13H,5-7,11H2,1-4H3
• InChI Key： WTHMZHLLHFHZGV-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C(C)(C(C)C)N

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(2-amino-3-methylbutan-2-yl)-1-methylpyrrolidin-3-ol

Introduction to 3-(2-amino-3-methylbutan-2-yl)-1-methylpyrrolidin-3-ol (CAS No. 2171798-11-9)

3-(2-amino-3-methylbutan-2-yl)-1-methylpyrrolidin-3-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With a Chemical Abstracts Service (CAS) number of 2171798-11-9, this compound represents a structurally complex molecule that exhibits potential applications in the development of novel therapeutic agents. The unique arrangement of functional groups within its molecular framework, including an amine-substituted alkyl chain and a methylpyrrolidinone core, positions it as a candidate for further exploration in drug discovery and molecular pharmacology.

The compound's structural motif, characterized by a 3-(2-amino-3-methylbutan-2-yl) side chain attached to a 1-methylpyrrolidin-3-ol backbone, suggests versatility in interactions with biological targets. This configuration is particularly intriguing because it combines features that are often associated with bioactive molecules, such as hydrogen bonding capabilities due to the amine group and lipophilic properties derived from the alkyl moiety. Such attributes make it a promising scaffold for designing molecules with tailored pharmacokinetic profiles.

In recent years, there has been growing interest in exploring heterocyclic compounds like pyrrolidinones for their role in medicinal chemistry. These derivatives are known for their stability, solubility, and ability to modulate various biological pathways. The presence of a methyl group at the 1-position of the pyrrolidinone ring enhances its metabolic stability, which is a critical factor in drug development. Additionally, the 3-hydroxyl group provides an opportunity for further derivatization, allowing chemists to fine-tune the compound's properties for specific applications.

One of the most compelling aspects of 3-(2-amino-3-methylbutan-2-yl)-1-methylpyrrolidin-3-ol is its potential as an intermediate in synthesizing more complex pharmacophores. Researchers have been investigating its utility in constructing molecules that target neurological disorders, cardiovascular diseases, and inflammatory conditions. The amine functionality at the 2-position of the side chain can serve as a point of attachment for other pharmacologically relevant groups, enabling the creation of hybrid compounds with enhanced binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only improve the overall synthetic route but also allow for scalable production, which is essential for preclinical and clinical studies.

Recent studies have highlighted the importance of understanding the physicochemical properties of novel compounds like 3-(2-amino-3-methylbutan-2-yl)-1-methylpyrrolidin-3-ol before proceeding to biological evaluation. Parameters such as solubility, permeability, and metabolic stability are critical determinants of a drug's efficacy and safety. Computational modeling and experimental techniques have been utilized to predict these properties, thereby streamlining the drug discovery process.

The compound's potential relevance extends beyond traditional pharmaceutical applications. Its structural features make it an attractive candidate for use in materials science and biotechnology, where tailored molecular interactions are desired. For instance, derivatives of this compound could be explored as ligands in metal ion sequestration or as components in polymer formulations designed to enhance drug delivery systems.

In conclusion, 3-(2-amino-3-methylbutan-2-yl)-1-methylpyrrolidin-3-ol (CAS No. 2171798-11-9) represents a structurally fascinating molecule with broad implications in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties position it as a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow.